Cas no 185500-49-6 ((Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid)

• Product Name: (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid
• CAS No: 185500-49-6
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 5531420
• Update Time: 2025-06-25

(Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(tert-butyl)-N-(m-tolyl)carbamimidothioic acid
• 1-tert-butyl-3-(3-methylphenyl)thiourea
• (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid

• Inchi： 1S/C12H18N2S/c1-9-6-5-7-10(8-9)13-11(15)14-12(2,3)4/h5-8H,1-4H3,(H2,13,14,15)
• InChI Key： HPFIURSGTADZBZ-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NC1=CC=CC(C)=C1)=S

Additional information on (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid

Comprehensive Overview of (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid (CAS No. 185500-49-6)

(Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid (CAS No. 185500-49-6) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as Z-N-tert-butyl-N'-(3-methylphenyl)thiourea, has garnered attention for its unique properties and potential therapeutic uses. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The chemical structure of (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid is characterized by a thiourea moiety and a tert-butyl group, which contribute to its distinct properties. The thiourea functional group is known for its ability to form hydrogen bonds and coordinate with metal ions, making it useful in various chemical reactions and biological processes. The tert-butyl group provides steric hindrance and enhances the stability of the molecule. The compound has a molecular formula of C₁₁H₁₆N₂O₂S and a molecular weight of 244.32 g/mol.

Synthesis Methods

The synthesis of (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of tert-butyl isothiocyanate with 3-methylphenylamine in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, resulting in the formation of the desired thiourea derivative. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted synthesis or solvent-free conditions to improve yield and reduce waste.

Biological Activities

(Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid has been studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Research has shown that thiourea derivatives can exhibit potent antimicrobial activity against a wide range of bacteria and fungi. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the growth of Staphylococcus aureus and Candida albicans at low concentrations.

In addition to its antimicrobial properties, (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid has been investigated for its anti-inflammatory effects. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Ancancer Properties

The anticancer properties of (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid have also been explored in recent years. A study published in Cancer Letters reported that this compound exhibited significant cytotoxicity against various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings highlight the potential of this compound as a lead candidate for further drug development.

Clinical Applications and Future Directions

The promising biological activities of (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid have led to increased interest in its clinical applications. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and exhibits good pharmacokinetic properties. However, further research is needed to evaluate its safety and efficacy in human subjects.

Ongoing clinical trials are currently investigating the use of this compound for treating various conditions, including infections, inflammation, and cancer. For example, a phase I clinical trial is underway to assess the safety and pharmacokinetics of this compound in patients with advanced solid tumors. Preliminary results from this trial have shown promising outcomes, with no significant adverse effects reported.

In conclusion, (Z)-N-tert-butyl-N'-(3-methylphenyl)carbamimidothioic acid (CAS No. 185500-49-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in the fields of chemistry, biology, and pharmaceuticals. As research continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses will emerge.